3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[2-[3-(trifluoromethyl)phenyl]acetyl]piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H19F3N4O3/c22-21(23,24)14-4-1-3-13(11-14)12-17(29)27-9-6-15(7-10-27)28-19(30)16-5-2-8-25-18(16)26-20(28)31/h1-5,8,11,15H,6-7,9-10,12H2,(H,25,26,31)
• InChI Key: BHTZJXUMCYSPHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(NC2=O)N=CC=C3)C(=O)CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H19F3N4O3
• Molecular Weight: 432.4 g/mol
• CAS No.: 2034531-39-8

Description

3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19F3N4O3 and its molecular weight is 432.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The efficient synthesis of trifluoromethylated pyrido[2,3-d]pyrimidine derivatives has been achieved through a straightforward protocol. This involves the tandem Knoevenagel–Michael addition of 6-aminopyrimidine-2,4(1H,3H)-dione, aryldehyde, and ethyl 4,4,4-trifluoro-3-oxobutanoate in DMSO, catalyzed by piperidine. This method leads to the formation of aromatized compounds through unexpected spontaneous dehydration and auto-oxidation under the reaction conditions. The structural determination of these new compounds has been facilitated by spectroscopic methods, offering a potential pathway for the synthesis of related compounds including the specified chemical compound (Wang et al., 2017).

Potential Pharmacological Activities

Research into pyrido[2,3-d]pyrimidine derivatives has highlighted their diverse potential pharmacological activities. A study on new Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids investigated their expected high potential in the field of antibacterial and antitumor agents. The synthesized compounds demonstrated variable antibacterial activities and, in some cases, antifungal activities, indicating the broad therapeutic potential of these derivatives (Alwan et al., 2014).

Antibacterial and Antifungal Activities

Further research into the antibacterial activity of pyrido[2,3-d]pyrimidine derivatives has been conducted. One study synthesized compounds through microwave-assisted synthesis, which then underwent screening for their antibacterial properties. This research underscores the potential use of these derivatives in addressing bacterial infections, showcasing their relevance in the development of new antimicrobial agents (Merugu et al., 2010).